Cas no 2418716-08-0 ((9H-fluoren-9-yl)methyl N-({5-(fluorosulfonyl)oxy-2-methyl-3-(piperazin-1-yl)phenyl}methyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-({5-(fluorosulfonyl)oxy-2-methyl-3-(piperazin-1-yl)phenyl}methyl)carbamate
• CAS No: 2418716-08-0
• MF: C₂₇H₂₈FN₃O₅S
• MW: 525.591729164124
• CID: 5679473
• PubChem ID: 165775148
• Update Time: 2025-10-23

(9H-fluoren-9-yl)methyl N-({5-(fluorosulfonyl)oxy-2-methyl-3-(piperazin-1-yl)phenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26629654
• (9H-fluoren-9-yl)methyl N-({5-[(fluorosulfonyl)oxy]-2-methyl-3-(piperazin-1-yl)phenyl}methyl)carbamate
• 2418716-08-0
• (9H-fluoren-9-yl)methyl N-({5-(fluorosulfonyl)oxy-2-methyl-3-(piperazin-1-yl)phenyl}methyl)carbamate

• Inchi： 1S/C27H28FN3O5S/c1-18-19(14-20(36-37(28,33)34)15-26(18)31-12-10-29-11-13-31)16-30-27(32)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,14-15,25,29H,10-13,16-17H2,1H3,(H,30,32)
• InChI Key： FDNVWIJKZIZDOX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(C)=C(C=1)N1CCNCC1)F

Computed Properties

• Exact Mass: 525.17337034g/mol
• Monoisotopic Mass: 525.17337034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (9H-fluoren-9-yl)methyl N-({5-(fluorosulfonyl)oxy-2-methyl-3-(piperazin-1-yl)phenyl}methyl)carbamate

Comprehensive Analysis of (9H-fluoren-9-yl)methyl N-({5-(fluorosulfonyl)oxy-2-methyl-3-(piperazin-1-yl)phenyl}methyl)carbamate (CAS No. 2418716-08-0)

The compound (9H-fluoren-9-yl)methyl N-({5-(fluorosulfonyl)oxy-2-methyl-3-(piperazin-1-yl)phenyl}methyl)carbamate, identified by CAS No. 2418716-08-0, represents a sophisticated fluorenylmethyloxycarbonyl (Fmoc)-protected derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structural features, including a piperazine moiety and a fluorosulfonyloxy group, make it a versatile intermediate for designing bioactive molecules. This article delves into its properties, synthesis, and relevance in modern drug discovery, addressing trending queries such as "Fmoc-protected building blocks" and "piperazine-based drug design."

In recent years, the demand for high-purity synthetic intermediates like CAS 2418716-08-0 has surged, driven by advancements in targeted therapy and precision medicine. Researchers frequently search for "how to optimize Fmoc deprotection" or "applications of sulfonate esters in medicinal chemistry," highlighting the compound's role in solid-phase peptide synthesis (SPPS). Its fluorosulfonyloxy group enables selective modifications, aligning with the growing interest in "click chemistry" and "bioconjugation techniques."

The molecular architecture of 2418716-08-0 combines a fluorenylmethyl scaffold with a carbamate linker, offering stability during N-terminal protection. This aligns with industry needs for "heat-stable protecting groups" and "low-epimerization peptide coupling." Additionally, its piperazine ring caters to queries like "piperazine as a pharmacophore," underscoring its utility in CNS drug development and GPCR modulation.

From a synthetic perspective, CAS 2418716-08-0 is pivotal for constructing heterocyclic libraries, a hotspot in "fragment-based drug discovery" discussions. Its fluorosulfonyl functionality also addresses searches for "electrophilic handles for bioprobes," making it valuable in chemical biology. Analytical data (e.g., HPLC purity and NMR spectra) further validate its suitability for high-throughput screening.

Environmental and regulatory considerations are critical for users searching "green chemistry alternatives for Fmoc reagents." While 2418716-08-0 is not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s stability under ambient storage conditions (2-8°C) ensures compatibility with global supply chains, a key concern in "just-in-time pharmaceutical manufacturing."

In conclusion, (9H-fluoren-9-yl)methyl N-({5-(fluorosulfonyl)oxy-2-methyl-3-(piperazin-1-yl)phenyl}methyl)carbamate (CAS 2418716-08-0) bridges gaps between organic synthesis and drug development, answering contemporary questions like "how to improve peptide yield" and "next-gen protecting groups." Its multifaceted applications position it as a cornerstone in innovative therapeutic research.